Cas no 130917-92-9 (19-Norpregn-9-ene-3,20-dione,5-methyl-, (5b)-(9CI))

• Product Name: 19-Norpregn-9-ene-3,20-dione,5-methyl-, (5b)-(9CI)
• CAS No: 130917-92-9
• MF: C₂₁H₃₀O₂
• MW: 314.461706638336
• CID: 158775
• PubChem ID: 3076365
• Update Time: 2025-04-19

19-Norpregn-9-ene-3,20-dione,5-methyl-, (5b)-(9CI) Chemical and Physical Properties

Names and Identifiers

• 19-Norpregn-9-ene-3,20-dione,5-methyl-, (5b)-(9CI)
• (5R,8S,13S,14S,17S)-17-acetyl-5,13-dimethyl-1,2,4,6,7,8,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-3-one
• 130917-92-9
• DTXSID90926967
• 19-Norpregn-9-ene-3,20-dione, 5-methyl-, (5-beta)-
• BRN 4198423
• 5-Methyl-19-norpregn-9-ene-3,20-dione
• 19-Norpregn-9-ene-3,20-dione, 5-methyl-, (5beta)-
• 5-beta-Methyl-19-norpregn-9(10)-ene-3,20-dione

• Inchi： 1S/C21H30O2/c1-13(22)17-6-7-19-16-8-10-20(2)12-14(23)4-5-18(20)15(16)9-11-21(17,19)3/h16-17,19H,4-12H2,1-3H3/t16-,17-,19+,20-,21-/m1/s1
• InChI Key： FNFWRTXVYHHWIF-JBYOPCTKSA-N
• SMILES： O=C(C)[C@H]1CC[C@H]2[C@@H]3CC[C@]4(C)CC(CCC4=C3CC[C@@]21C)=O

Computed Properties

• Exact Mass: 314.2247
• Monoisotopic Mass: 314.225
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 1
• Complexity: 601
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• Density: 1.09
• Boiling Point: 443.1°Cat760mmHg
• Flash Point: 165.3°C
• Refractive Index: 1.542
• PSA: 34.14

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives 20-oxosteroids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Oxosteroids 20-oxosteroids